![molecular formula C25H25N3O5 B2571887 methyl 4-(2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)amino)-2-oxoacetamido)benzoate CAS No. 898458-91-8](/img/structure/B2571887.png)
methyl 4-(2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)amino)-2-oxoacetamido)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 4-(2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)amino)-2-oxoacetamido)benzoate is a useful research compound. Its molecular formula is C25H25N3O5 and its molecular weight is 447.491. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Tetrahydroisoquinoline Derivatives
The synthesis of new trans-2-benzyl-3-(furan-2-yl)-4-substituted-1,2,3,4-tetrahydroisoquinolinones illustrates the chemical versatility of related compounds. These molecules, incorporating pharmacologically interesting fragments, are synthesized through reactions involving homophthalic anhydride and N-(furan-2-yl-methylidene)-benzylamine, highlighting a method for preparing tetrahydroisoquinoline derivatives with potential biological activity (Kandinska, Kozekov, & Palamareva, 2006).
Antimicrobial Activity
Derivatives of tetrahydroisoquinoline, synthesized through condensation of substituted aryl aldehydes, exhibit antimicrobial properties. This research opens avenues for developing new antimicrobial agents based on the structural framework of tetrahydroisoquinoline, demonstrating the potential application of these compounds in addressing microbial resistance (Rao et al., 2020).
Anticancer Agents
Substituted 1,2,3,4-tetrahydroisoquinolines have been synthesized and evaluated as potential anticancer agents. The presence of the tetrahydroisoquinoline moiety, a common feature in biologically active molecules, underscores the importance of this structural element in developing novel therapeutics with antitumor and antimicrobial activities (Redda, Gangapuram, & Ardley, 2010).
Drug Discovery and Development
Research into the synthesis, characterization, and biological evaluation of tetrahydroisoquinoline derivatives supports their potential in drug discovery and development. These compounds' diverse biological activities, from antimicrobial to anticancer properties, highlight the broad applicability of methyl 4-(2-((2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)amino)-2-oxoacetamido)benzoate and related molecules in therapeutic agent design (Desai, Shihora, & Moradia, 2007).
Properties
IUPAC Name |
methyl 4-[[2-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(furan-2-yl)ethyl]amino]-2-oxoacetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25N3O5/c1-32-25(31)18-8-10-20(11-9-18)27-24(30)23(29)26-15-21(22-7-4-14-33-22)28-13-12-17-5-2-3-6-19(17)16-28/h2-11,14,21H,12-13,15-16H2,1H3,(H,26,29)(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBZITHODTCDIMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)C(=O)NCC(C2=CC=CO2)N3CCC4=CC=CC=C4C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.